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Compound of Interest

alpha-Methyl-1H-imidazole-1-
Compound Name:
ethanol

cat. No.: B3052003

An In-depth Technical Guide to a-Methyl-1H-
imidazole-1-ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of a-Methyl-1H-imidazole-1-ethanol. The information is presented to be a valuable
resource for researchers, scientists, and professionals involved in drug development and
related fields.

Chemical Identity and Properties

a-Methyl-1H-imidazole-1-ethanol, also known by its IUPAC name 1-(1H-imidazol-1-yl)propan-2-
ol, is a heterocyclic compound containing an imidazole ring.[1] Its chemical and physical
properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-(1H-imidazol-1-yl)propan-2-ol[1]
CAS Number 37788-55-9[2]

Molecular Formula C6H10N20J2]

SMILES CC(CN1C=CN=C1)0[1]

InChI=1S/C6H10N20/c1-6(9)4-8-3-2-7-5-8/h2-
3,5-6,9H,4H2, 1H3[1]

InChl

Table 2: Physicochemical Properties

Property Value

Molecular Weight 126.16 g/mol [1]
Appearance Liquid[2]

Boiling Point 200-205 °C at 1 Torr
Flash Point 135°C

Density 1.12 g/cm3

Refractive Index 1.541

LogP 0.05 (at 25 °C and pH 7)
pKa (Predicted) 13.89 + 0.20

Chemical Structure

The structure of a-Methyl-1H-imidazole-1-ethanol consists of a propan-2-ol backbone where
the nitrogen at position 1 of an imidazole ring is attached to the first carbon of the propane
chain.

Figure 1: 2D structure of a-Methyl-1H-imidazole-1-ethanol.

Spectroscopic Data
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Detailed experimental spectroscopic data for a-Methyl-1H-imidazole-1-ethanol is not readily
available in publicly accessible databases. PubChem indicates the existence of 13C NMR and
GC-MS data, but the raw data and detailed peak analyses are not provided.[1] For researchers
requiring definitive spectral characterization, it is recommended to acquire this data
experimentally.

Experimental Protocols

A specific, detailed, and reproducible experimental protocol for the synthesis of a-Methyl-1H-
imidazole-1-ethanol is not readily available in the peer-reviewed literature. However, a general
approach for the synthesis of similar imidazole derivatives involves the reaction of imidazole
with a suitable epoxide or haloalcohol.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis, purification, and
characterization of a compound like a-Methyl-1H-imidazole-1-ethanol.
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Figure 2: Generalized workflow for synthesis and analysis.

Biological Activity and Signaling Pathways
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Specific studies detailing the biological activity and signaling pathway of a-Methyl-1H-
imidazole-1-ethanol are not available in the current body of scientific literature. However, the
imidazole moiety is a well-known pharmacophore, particularly in antifungal agents.

Many imidazole-containing drugs function by inhibiting the enzyme lanosterol 14a-
demethylase, which is a key enzyme in the ergosterol biosynthesis pathway in fungi. Ergosterol
is an essential component of the fungal cell membrane. Its depletion and the accumulation of
toxic sterol intermediates disrupt the membrane integrity and function, ultimately leading to the
inhibition of fungal growth.

Generalized Imidazole Antifungal Mechanism

The following diagram illustrates the generally accepted mechanism of action for azole
antifungal agents. It is important to note that this is a generalized pathway for the class of
compounds and has not been specifically verified for a-Methyl-1H-imidazole-1-ethanol.
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Figure 3: General mechanism of azole antifungals.

Safety Information

a-Methyl-1H-imidazole-1-ethanol is classified as harmful if swallowed or in contact with skin,
and may cause skin irritation and serious eye irritation.[2] Appropriate personal protective
equipment should be used when handling this compound. For detailed safety information,

please refer to the Material Safety Data Sheet (MSDS).
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Disclaimer: This document is intended for informational purposes only and does not constitute
a recommendation for any specific use. All laboratory work should be conducted by trained
professionals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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